3-(3-acetylphenyl)-7-(4-pyridinylmethylene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one

• IUPAC Name: (7Z)-3-(3-acetylphenyl)-7-(pyridin-4-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C19H16N4O2S/c1-13(24)15-3-2-4-16(10-15)22-11-21-19-23(12-22)18(25)17(26-19)9-14-5-7-20-8-6-14/h2-10H,11-12H2,1H3/b17-9-
• InChI Key: VKOZLGQKSCWUDZ-MFOYZWKCSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)N2CN=C3N(C2)C(=O)C(=CC4=CC=NC=C4)S3
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)N2CN=C3N(C2)C(=O)/C(=C/C4=CC=NC=C4)/S3
• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.4 g/mol

Description

Thiazolo[3,2-a]pyrimidines and related heterocyclic compounds have garnered interest due to their diverse biological activities and potential applications in medicinal chemistry. The compound , being a derivative within this class, likely shares common synthetic pathways and structural motifs that confer its unique properties.

Synthesis Analysis

The synthesis of similar thiazolo[3,2-a]pyrimidine derivatives often involves a multi-step reaction process starting from basic heterocyclic compounds. For example, the synthesis of 5H-thiazolo[2,3-c][1,2,4]triazine derivatives can be achieved through the reaction of 1-acyl-2-bromoacetylenes with 6-methyl-3-thioxo-1,2,4-triazin-5-one in the presence of triethylamine, highlighting the complex reaction conditions required for the synthesis of such compounds (Elokhina et al., 1996).

Scientific Research Applications

Heterocyclic Compounds and Their Applications

Heterocyclic compounds, such as triazines and pyrimidines, are of significant interest in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been explored for various scientific applications, including their use in the development of new pharmaceuticals and materials for electronics and microelectronics.

Triazines in Medicinal Chemistry

Triazines are a class of heterocyclic compounds that have shown a wide range of pharmacological activities. They have been studied for potential applications as antibacterial, antifungal, anti-cancer, antiviral, antimalarial, anti-inflammatory, and anticonvulsant agents. The versatility and potent pharmacological activity of triazine derivatives make them a core moiety for researchers developing future drugs (Verma, Sinha, & Bansal, 2019).

Pyrimidines in Optical Sensing

Pyrimidine derivatives have been utilized as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds, making them suitable for use as sensing probes. This application is particularly relevant in the development of optical sensors, where pyrimidine-based compounds have been used to detect various substances, offering a range of biological and medicinal applications (Jindal & Kaur, 2021).

Quinazolines and Pyrimidines in Optoelectronic Materials

Quinazolines and pyrimidines have been incorporated into π-extended conjugated systems, proving valuable for creating novel optoelectronic materials. These compounds have been applied in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, showcasing their potential in advancing optoelectronic technology (Lipunova, Nosova, Charushin, & Chupakhin, 2018).